8,12-iso-iPF2α-VI-1,5-lactone
Overview
Description
F2 isoprostanes (F2-iPs) are thought to arise from the free radical-mediated peroxidation of phospholipid-bound arachidonic acid. They are cleaved, presumably by an unidentified phospholipase A2, and are found in the circulation and the urine. 8,12-iso-iPF2α-VI-1,5-lactone is a racemic mixture of the lactone forms of the free acid, 8,12-iso- iPF2α-VI. Previously called IPF2α -I, the free acid form, iPF2α-VI, is the most abundant F2-iP regioisomer measured in the urine of rats treated with CCl4 to induce lipid peroxidation. iPF2α-VI is the only regioisomer that undergoes lactonization, and this occurs slowly in vivo or can be driven chemically. The less polar lactone is readily separated from the free acid forms of iPF2α. While the level of iPF2α-VI in plasma, urine and organs is used as a biomarker for oxidative stress, some F2-iPs also evoke significant biological effects. It is not known if this compound has important physiological effects.
Scientific Research Applications
Biomarker of Oxidative Stress in Humans
8,12-iso-iPF2α-VI-1,5-lactone has been identified as a significant biomarker for oxidative stress in humans. Studies have shown its abundance in human urine, highlighting its potential as a reliable indicator of oxidative damage. This compound's presence in higher concentrations than other isomers makes it a target for quantitative assessment through techniques like gas chromatography/mass spectrometry and immunoassay development (Lawson et al., 1998).
Alzheimer's Disease and Neurological Disorders
Research has linked elevated levels of 8,12-iso-iPF2α-VI in urine, blood, and cerebrospinal fluid of Alzheimer's disease (AD) patients with disease severity and cognitive impairment. This isoprostane is seen as a potential biomarker for oxidative damage in AD, aiding in diagnosis and understanding disease progression (Praticò et al., 2000). Additionally, it differentiates AD from frontotemporal dementia due to its significantly higher levels in AD brains compared to controls and frontotemporal dementia patients (Yao et al., 2003).
Lipid Peroxidation and Disease Correlation
Studies have found that increased levels of 8,12-iso-iPF2α-VI are associated with conditions like Down's syndrome and mild cognitive impairment, suggesting its role as an indicator of enhanced lipid peroxidation in these conditions (Praticò et al., 2000). Moreover, its absence of significant elevation in conditions like severe preeclampsia challenges the role of oxidative stress in such diseases (Regan et al., 2001).
Properties
Molecular Formula |
C20H32O4 |
|---|---|
Molecular Weight |
336.5 |
InChI |
InChI=1S/C20H32O4/c1-2-3-4-5-6-7-10-16-17(19(22)14-18(16)21)13-12-15-9-8-11-20(23)24-15/h6-7,12-13,15-19,21-22H,2-5,8-11,14H2,1H3/b7-6-,13-12+/t15?,16-,17+,18+,19-/m0/s1 |
InChI Key |
AWRLHDHWBSHXSP-DCOIXEBESA-N |
SMILES |
O[C@H]1[C@@H](C/C=CCCCCC)[C@@H](/C=C/C2OC(CCC2)=O)[C@@H](O)C1 |
Synonyms |
6-((E)-2-((1R,2S,3R,5S)-3,5-dihydroxy-2-((Z)-oct-2-enyl)cyclopentyl)vinyl)tetrahydro-2H-pyran-2-one |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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